Cas no 377734-27-5 (Methyl 3-bromo-5-formylbenzoate)

• Product Name: Methyl 3-bromo-5-formylbenzoate
• CAS No: 377734-27-5
• MF: C₉H₇BrO₃
• MW: 243.054082155228
• MDL: MFCD22381229
• CID: 1038286
• PubChem ID: 11436457
• Update Time: 2025-11-02

Methyl 3-bromo-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-formylbenzoate
• Benzoic acid,3-bromo-5-formyl-,methyl ester
• methyl 3-formyl-5-bromobenzoate
• methyl 5-bromo-3-formylbenzoate
• Benzoic acid, 3-bromo-5-formyl-, methyl ester
• Methyl3-Bromo-5-formylbenzoate
• GFZITIUEBBDMMN-UHFFFAOYSA-N
• 4831AB
• TRA0034970
• AB76746
• SY025940
• 3-Bromo-5-formyl-benzoic acid methyl ester
• Methyl 3-bromo-5-formylbenzoate, AldrichCPR
• MFCD22381229
• DTXSID70465844
• CS-0130369
• SCHEMBL1495571
• Z1486003321
• DA-06315
• AKOS016001662
• 3-Bromo-5-formylbenzoic acid methyl ester
• CQA73427
• AS-32291
• EN300-1717578
• 377734-27-5
• AMY30538

• MDL： MFCD22381229
• Inchi： 1S/C9H7BrO3/c1-13-9(12)7-2-6(5-11)3-8(10)4-7/h2-5H,1H3
• InChI Key： GFZITIUEBBDMMN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 241.95800
• Monoisotopic Mass: 241.95786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Experimental Properties

• PSA: 43.37000
• LogP: 2.04820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-bromo-5-formylbenzoate

Methyl 3-bromo-5-formylbenzoate (CAS No. 377734-27-5): A Versatile Building Block in Organic Synthesis

Methyl 3-bromo-5-formylbenzoate (CAS No. 377734-27-5) is an important aromatic ester compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This bromo-substituted benzoate derivative serves as a crucial intermediate in the synthesis of various complex molecules, particularly in the development of advanced materials and bioactive compounds.

The molecular structure of Methyl 3-bromo-5-formylbenzoate features two highly reactive functional groups: a bromine substituent at the 3-position and a formyl group at the 5-position of the aromatic ring, along with the methyl ester moiety. This unique combination makes it an exceptionally versatile building block for organic synthesis, allowing for multiple transformation pathways that are currently being explored in cutting-edge research.

Recent studies have highlighted the growing importance of 3-bromo-5-formylbenzoate derivatives in medicinal chemistry. Researchers are particularly interested in its potential applications for creating targeted drug molecules, as the bromine atom offers excellent opportunities for further functionalization through modern cross-coupling reactions. The compound's dual reactivity makes it especially valuable in the development of heterocyclic compounds, which are fundamental to many pharmaceutical agents.

In material science, Methyl 3-bromo-5-formylbenzoate has shown promise in the synthesis of advanced organic materials. Its ability to participate in various condensation and polymerization reactions makes it suitable for creating functional polymers with specific optical or electronic properties. This aligns with current industry trends toward developing smart materials for technological applications.

The synthesis and handling of Methyl 3-bromo-5-formylbenzoate require specialized knowledge in organic chemistry techniques. Proper storage conditions typically involve protection from moisture and light, maintained at controlled temperatures to preserve its chemical stability. These handling protocols are similar to those used for many sensitive aromatic compounds in research laboratories.

From a commercial perspective, the demand for high-purity Methyl 3-bromo-5-formylbenzoate has been steadily increasing. Pharmaceutical companies and research institutions seek this compound for its reliability in multi-step synthetic routes. The global market for such specialty chemicals reflects the growing need for sophisticated intermediates in drug discovery programs.

Analytical characterization of Methyl 3-bromo-5-formylbenzoate typically involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's identity and purity, which are critical parameters for research applications. Recent advancements in analytical chemistry have improved the detection and quantification of such compounds at trace levels.

The environmental profile of Methyl 3-bromo-5-formylbenzoate is an area of active investigation. Current research focuses on developing greener synthetic pathways for its production and exploring biodegradation mechanisms. These studies align with the chemical industry's broader shift toward sustainable chemistry practices and reduced environmental impact.

In academic settings, Methyl 3-bromo-5-formylbenzoate serves as an excellent example for teaching advanced concepts in aromatic substitution reactions and functional group transformations. Its well-defined reactivity pattern makes it particularly useful for demonstrating principles of regioselective synthesis and protective group chemistry.

Future research directions for Methyl 3-bromo-5-formylbenzoate may include exploration of its potential in catalyzed reactions, development of novel derivative compounds, and applications in material science innovations. The compound's versatility ensures its continued relevance in various fields of chemical research and industrial applications.